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Compound of Interest

Compound Name: 10-Nonadecanol

Cat. No.: B101355 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

10-Nonadecanol (CAS: 16840-84-9) is a long-chain secondary fatty alcohol.[1] Its large

aliphatic structure results in poor solubility in aqueous solutions, presenting a challenge for its

use in biological and chemical experiments.[2][3] Proper solubilization is critical for obtaining

accurate and reproducible results. These application notes provide detailed protocols for the

dissolution of 10-Nonadecanol for various research applications. Given the limited availability

of specific solubility data for 10-Nonadecanol, the following protocols are based on its known

physicochemical properties and established methods for analogous long-chain fatty alcohols.

Empirical validation of solubility and stability under specific experimental conditions is highly

recommended.

Physicochemical Properties and Solubility
10-Nonadecanol is a waxy solid at room temperature with a high lipophilicity, as indicated by

its estimated logP value. It is generally soluble in alcohols and insoluble in water.[2][3]

Table 1: Solubility of 10-Nonadecanol in Common Laboratory Solvents
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Solvent Abbreviation
Molar Mass (
g/mol )

Solubility of
10-
Nonadecanol

Notes

Water H₂O 18.02

Insoluble

(Estimated <0.01

mg/mL)[2]

Not a suitable

primary solvent.

Ethanol EtOH 46.07 Soluble

A common

solvent for

creating stock

solutions.

Heating or

sonication may

be required.

Methanol MeOH 32.04 Soluble

Similar to

ethanol, can be

used for stock

solutions. The

linear isomer, 1-

Nonadecanol, is

slightly soluble

with sonication.

[4]

Dimethyl

Sulfoxide
DMSO 78.13 Soluble

A good solvent

for preparing

high-

concentration

stock solutions. A

10 mM stock

solution of 1-

Nonadecanol in

DMSO is

commercially

available,

suggesting good

solubility.[4]
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N,N-

Dimethylformami

de

DMF 73.09
Soluble

(Predicted)

A strong polar

aprotic solvent,

likely to dissolve

10-Nonadecanol.

[5]

Note: The solubility data is largely qualitative and based on general statements for fatty

alcohols and data for isomers like 1-Nonadecanol. Researchers should determine the empirical

solubility for their specific concentration needs.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock Solution in an Organic Solvent

This protocol is suitable for preparing a concentrated stock of 10-Nonadecanol that can be

diluted into aqueous buffers or media for various in vitro assays. DMSO is recommended for

the highest concentration stock, while ethanol is a suitable alternative with lower potential

toxicity in some cell-based assays.

Materials:

10-Nonadecanol (solid)

Dimethyl Sulfoxide (DMSO), anhydrous

or Ethanol (200 proof, absolute)

Sterile microcentrifuge tubes or glass vials

Vortex mixer

Water bath or heat block

Sonicator (optional)

Procedure:
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Weighing: Accurately weigh the desired amount of 10-Nonadecanol in a sterile tube or vial.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.845 mg of 10-
Nonadecanol (Molecular Weight: 284.52 g/mol ).

Solvent Addition: Add the appropriate volume of DMSO or ethanol to the vial.

Dissolution:

Vortex the mixture vigorously for 1-2 minutes.

If the solid does not fully dissolve, warm the solution in a water bath or on a heat block at

37-50°C for 5-10 minutes. Vortex intermittently.

Alternatively, or in addition to heating, place the vial in a sonicator bath for 10-15 minutes

until the solution is clear.

Sterilization (Optional): If required for sterile applications, filter the stock solution through a

0.22 µm syringe filter that is compatible with the chosen solvent (e.g., PTFE for DMSO).

Storage: Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated

freeze-thaw cycles. Protect from light.

Protocol 2: Preparation of Working Solutions for Cell-Based Assays using a Carrier Protein

Long-chain fatty alcohols are often toxic to cells when added directly from an organic solvent.

Complexing with a carrier protein like bovine serum albumin (BSA) improves solubility in

aqueous media and enhances bioavailability for cellular uptake.

Materials:

10-Nonadecanol stock solution (from Protocol 1)

Bovine Serum Albumin (BSA), fatty acid-free

Sterile phosphate-buffered saline (PBS) or serum-free cell culture medium

Sterile conical tubes

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b101355?utm_src=pdf-body
https://www.benchchem.com/product/b101355?utm_src=pdf-body
https://www.benchchem.com/product/b101355?utm_src=pdf-body
https://www.benchchem.com/product/b101355?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Water bath

Procedure:

Prepare BSA Solution: Prepare a 10% (w/v) BSA solution in sterile PBS or serum-free

medium. Warm to 37°C to dissolve.

Complexation:

In a sterile conical tube, add the required volume of the 10% BSA solution.

While gently vortexing the BSA solution, slowly add the required volume of the 10-
Nonadecanol stock solution (from Protocol 1) dropwise. For example, to make a 100 µM

working solution with 1% BSA, add 10 µL of a 10 mM stock solution to 1 mL of 10% BSA

solution.

The final molar ratio of BSA to 10-Nonadecanol should be optimized, but a starting point

is typically between 1:3 to 1:5.

Incubation: Incubate the mixture in a 37°C water bath for 30-60 minutes with gentle shaking

to allow for complexation.

Dilution to Final Concentration: Dilute the BSA-complexed 10-Nonadecanol to the final

desired concentration in your cell culture medium.

Control Preparation: Prepare a vehicle control using the same concentration of the organic

solvent and BSA in the cell culture medium.

Application: The working solution is now ready to be added to cell cultures.

Visualizations
Diagram 1: Workflow for Dissolving 10-Nonadecanol

Caption: A flowchart illustrating the key steps for preparing a stock solution and a BSA-

complexed working solution of 10-Nonadecanol.

Diagram 2: Logical Relationships in Solvent Selection
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Caption: Decision-making process for selecting a suitable solvent system for 10-Nonadecanol
based on its properties and the intended application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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